Cas no 2172565-30-7 (4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol)

• Product Name: 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol
• CAS No: 2172565-30-7
• MF: C₁₀H₁₈O₃
• MW: 186.248123645782
• CID: 5569291
• PubChem ID: 165594249
• Update Time: 2025-05-18

4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol Chemical and Physical Properties

Names and Identifiers

• 4-[1-(hydroxymethyl)-2-methylcyclopropyl]oxan-4-ol
• 2172565-30-7
• EN300-1632268
• 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol

• Inchi： 1S/C10H18O3/c1-8-6-9(8,7-11)10(12)2-4-13-5-3-10/h8,11-12H,2-7H2,1H3
• InChI Key： PMYQHBAMESHFLV-UHFFFAOYSA-N
• SMILES： OC1(CCOCC1)C1(CO)CC1C

Computed Properties

• Exact Mass: 186.125594432g/mol
• Monoisotopic Mass: 186.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 198
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 49.7Ų

Additional information on 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol

Comprehensive Overview of 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol (CAS No. 2172565-30-7): Properties, Applications, and Industry Insights

In the rapidly evolving field of organic chemistry and pharmaceutical research, 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol (CAS No. 2172565-30-7) has emerged as a compound of significant interest. This structurally unique molecule, characterized by its cyclopropyl and oxan-4-ol moieties, offers a wide range of potential applications, from drug development to material science. Researchers and industry professionals are increasingly exploring its properties, driven by the growing demand for novel chemical entities in biomedical and industrial applications.

The compound's hydroxymethyl and methylcyclopropyl functional groups contribute to its versatility, making it a valuable intermediate in synthetic chemistry. Recent studies highlight its potential role in the design of bioactive molecules, particularly in the context of targeted drug delivery and enzyme inhibition. As the pharmaceutical industry shifts toward personalized medicine, compounds like 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol are gaining attention for their ability to modulate biological pathways with high specificity.

One of the most frequently asked questions about this compound revolves around its synthetic routes and scalability. Researchers are actively investigating efficient methods for its production, including catalytic asymmetric synthesis and green chemistry approaches. These efforts align with the broader industry trend toward sustainable chemical manufacturing, a topic that resonates strongly with both academic and industrial stakeholders. The compound's stability under various conditions also makes it a candidate for long-term storage and high-temperature applications.

From a commercial perspective, 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol is being evaluated for its potential in cosmetic formulations and nutraceuticals. Its hydrophilic-lipophilic balance (HLB) properties make it suitable for emulsifiers and stabilizers, addressing the rising demand for multifunctional additives in consumer products. Additionally, its compatibility with biodegradable polymers opens doors for eco-friendly material innovations, a key focus area in the circular economy.

In the realm of computational chemistry, this compound has been the subject of molecular docking studies to predict its interactions with biological targets. Such simulations are critical for accelerating drug discovery pipelines, reducing both time and costs. The integration of AI-driven predictive modeling has further enhanced the understanding of its structure-activity relationships (SAR), making it a promising candidate for virtual screening campaigns.

As regulatory agencies worldwide emphasize safety and efficacy, the toxicological profile of 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol is under rigorous evaluation. Preliminary data suggest favorable ADME (absorption, distribution, metabolism, and excretion) properties, which are crucial for its adoption in clinical trials. This aligns with the growing consumer interest in transparent ingredient sourcing and evidence-based formulations.

In conclusion, 4-1-(hydroxymethyl)-2-methylcyclopropyloxan-4-ol (CAS No. 2172565-30-7) represents a compelling case study at the intersection of chemistry, biology, and technology. Its multifaceted applications, coupled with the industry's shift toward sustainability and innovation, position it as a compound to watch in the coming years. Whether in pharmaceuticals, materials science, or consumer goods, its potential is only beginning to be unlocked.